Cas no 77078-22-9 (Diethylene Glycol Isopropyl Methyl Ether)

• Product Name: Diethylene Glycol Isopropyl Methyl Ether
• CAS No: 77078-22-9
• MF: C₈H₁₈O₃
• MW: 162.226723194122
• MDL: MFCD28009631
• CID: 563080
• PubChem ID: 253662105
• Update Time: 2025-05-21

Diethylene Glycol Isopropyl Methyl Ether Chemical and Physical Properties

Names and Identifiers

• Propane,2-[2-(2-methoxyethoxy)ethoxy]-
• Diethylene Glycol Isopropyl Methyl Ether
• 2-[2-(2-methoxyethoxy)ethoxy]propane
• EINECS 278-604-0
• Diethyleneglycol isopropyl methyl ether
• DTXSID10998348
• NS00058223
• CDA07822
• DiethyleneGlycolIsopropylMethylEther
• SCHEMBL811322
• D4677
• 2-(2-(2-Methoxyethoxy)ethoxy)propane
• 77078-22-9
• MFCD28009631
• DTXCID401425338
• RJBIZCOYFBKBIM-UHFFFAOYSA-N
• 1-(2-ISOPROPOXYETHOXY)-2-METHOXYETHANE

• MDL： MFCD28009631
• Inchi： 1S/C8H18O3/c1-8(2)11-7-6-10-5-4-9-3/h8H,4-7H2,1-3H3
• InChI Key： RJBIZCOYFBKBIM-UHFFFAOYSA-N
• SMILES： O(CCOCCOC)C(C)C

Computed Properties

• Exact Mass: 162.12600
• Monoisotopic Mass: 162.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 73.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Color/Form: No data available
• Density: 0.9±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 184.5±15.0 °C at 760 mmHg
• Flash Point: 61.2±15.9 °C
• Refractive Index: 1.4090 to 1.4130
• PSA: 27.69000
• LogP: 1.07440
• Vapor Pressure: 1.0±0.3 mmHg at 25°C

Diethylene Glycol Isopropyl Methyl Ether Security Information

• Prompt：warning
• Signal Word：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Diethylene Glycol Isopropyl Methyl Ether

Diethylene Glycol Isopropyl Methyl Ether (CAS No. 77078-22-9): A Comprehensive Overview

Diethylene Glycol Isopropyl Methyl Ether, commonly identified by its CAS number 77078-22-9, is a specialized organic compound that has garnered significant attention in various scientific and industrial applications. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it invaluable in multiple sectors, including pharmaceuticals, chemical synthesis, and industrial processes.

The molecular formula of Diethylene Glycol Isopropyl Methyl Ether is C₇H₁₆O₄, reflecting its composition of carbon, hydrogen, and oxygen atoms. This structure contributes to its versatility, allowing it to serve as a solvent, intermediate, and reagent in numerous chemical reactions. The presence of multiple functional groups, including ether linkages, enhances its reactivity and compatibility with a wide array of chemical systems.

In recent years, the demand for high-performance solvents like Diethylene Glycol Isopropyl Methyl Ether has surged due to advancements in material science and pharmaceutical research. Its ability to dissolve a broad spectrum of organic and inorganic compounds makes it an indispensable tool in laboratory settings. Moreover, its low toxicity profile and environmental compatibility have positioned it as a preferred choice for sustainable chemical applications.

One of the most compelling aspects of Diethylene Glycol Isopropyl Methyl Ether is its role in pharmaceutical synthesis. Researchers have leveraged its solvent properties to facilitate the production of complex drug molecules. For instance, recent studies have highlighted its effectiveness in the synthesis of novel antiviral agents and anti-inflammatory drugs. The compound's ability to stabilize reactive intermediates during synthesis ensures higher yields and purity levels, which are critical for pharmaceutical quality control.

The industrial applications of Diethylene Glycol Isopropyl Methyl Ether are equally noteworthy. Its use as a cleaning agent in electronic manufacturing processes has demonstrated remarkable results. The compound's capacity to remove impurities without causing damage to sensitive components has made it a staple in semiconductor fabrication and other high-precision industries. Additionally, its application as a carrier solvent in inkjet printing formulations has improved print quality and durability.

Sustainability remains a key focus in the development and utilization of chemical compounds like Diethylene Glycol Isopropyl Methyl Ether. Efforts are underway to optimize its production methods to minimize environmental impact while maintaining high efficacy. Innovations in green chemistry have led to the development of more efficient catalytic processes that reduce waste and energy consumption. These advancements align with global initiatives to promote eco-friendly practices across industries.

The future prospects for Diethylene Glycol Isopropyl Methyl Ether are promising, with ongoing research exploring new applications and refining existing ones. Collaborative efforts between academia and industry are expected to yield groundbreaking discoveries that further enhance its utility. As the scientific community continues to uncover the potential of this compound, its significance in advancing technological and medical innovations is set to grow.